Cas no 304868-33-5 (4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester)

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester structure
304868-33-5 structure
Product Name:4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
CAS No:304868-33-5
MF:C7H9N3O2
MW:167.165261030197
CID:299624
PubChem ID:818455
Update Time:2025-04-19

4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidinecarboxylicacid, 2-amino-6-methyl-, methyl ester
    • 4-Pyrimidinecarboxylicacid,2-amino-6-methyl-,methylester(9CI)
    • methyl2-amino-6-methylpyrimidine-4-carboxylate
    • 304868-33-5
    • AKOS006273108
    • methyl 2-amino-6-methylpyrimidine-4-carboxylate
    • Inchi: 1S/C7H9N3O2/c1-4-3-5(6(11)12-2)10-7(8)9-4/h3H,1-2H3,(H2,8,9,10)
    • InChI Key: SLLDMQQVCIJNKE-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC(C)=NC(N)=N1)=O

Computed Properties

  • Exact Mass: 167.069
  • Monoisotopic Mass: 167.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 78.1Ų
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